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Compound of Interest

Compound Name: 8-Hydroxybergapten

Cat. No.: B073134

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 8-Hydroxybergapten (CAS 1603-47-0). Given the limited and
conflicting safety data available for this compound, a cautious approach is mandated. While
some suppliers classify it as non-hazardous, its structural similarity to 8-Methoxypsoralen—a
known hazardous substance—necessitates stringent safety measures to minimize exposure.

Hazard Assessment and Personal Protective
Equipment (PPE)

Due to the photosensitizing and potentially hazardous nature of related furocoumarins, the
following PPE is mandatory when handling 8-Hydroxybergapten in solid (powder) or solution
form.

Table 1: Recommended Personal Protective Equipment (PPE)
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Equipment Specification Purpose
Nitrile or latex, double-gloving )
Prevents skin contact and
Gloves recommended. Must be

inspected before use.[1]

absorption.

Eye Protection

Chemical safety goggles or a
face shield.[1]

Protects eyes from dust

particles and splashes.

Lab Coat

Full-length, buttoned, with
tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved N95 or

higher-rated respirator.

Required when handling the
powder form outside of a
containment system to prevent

inhalation.

Footwear

Closed-toe shoes.

Protects feet from spills.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical to ensure safety and prevent
contamination. All handling of 8-Hydroxybergapten, especially in its powdered form, should
occur within a designated area equipped with proper engineering controls.

Experimental Workflow for Handling 8-Hydroxybergapten
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Figure 1. Procedural Workflow for Safe Handling of 8-Hydroxybergapten
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Caption: Procedural Workflow for Safe Handling of 8-Hydroxybergapten
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Step-by-Step Handling Protocol:

e Preparation:

o Don all required PPE as specified in Table 1.

o Prepare a designated work area, preferably within a chemical fume hood or a ventilated
balance enclosure, especially for handling the powder.

o Ensure an accessible spill kit is available.

» Weighing and Aliquoting:

o If working with the solid form, weigh the required amount in a ventilated enclosure to
minimize dust inhalation.

o Use appropriate tools (e.g., anti-static spatulas) to handle the powder.

o Dissolution:

o When preparing solutions, add the solvent to the pre-weighed 8-Hydroxybergapten
slowly to avoid splashing.

o If sonication or heating is required, ensure the container is properly sealed.

e Post-Handling:

o

Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) followed
by a cleaning agent.

o

Dispose of all contaminated materials as outlined in the disposal plan.

[¢]

Doff PPE in the correct order to prevent self-contamination.

[¢]

Wash hands thoroughly with soap and water after removing gloves.[1]

Storage and Disposal

Proper storage and disposal are crucial to maintaining a safe laboratory environment.
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o Storage:

o Store 8-Hydroxybergapten in a tightly sealed container in a cool, dry, and well-ventilated
area.

o Protect from light, as furocoumarins are known to be light-sensitive.
o Store away from incompatible materials such as strong oxidizing agents.
e Disposal Plan:

o All waste materials, including contaminated PPE, weighing papers, and pipette tips, must
be collected in a dedicated, sealed hazardous waste container.

o Liquid waste containing 8-Hydroxybergapten should be collected in a separate, clearly
labeled hazardous waste container.

o Dispose of all waste through your institution's environmental health and safety office in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
copious amounts of water for at least 15 minutes. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]

¢ Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Chemical and Physical Properties

The following table summarizes the known quantitative data for 8-Hydroxybergapten.
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Table 2: Chemical and Physical Properties of 8-Hydroxybergapten

Property Value Source
CAS Number 1603-47-0 [1][2]13]14]
Molecular Formula C12HsOs [11[2][4]
Molecular Weight 232.19 g/mol [1112114]

Disclaimer: This guide is intended for informational purposes only and should be used in
conjunction with your institution's specific safety protocols and the manufacturer's Safety Data
Sheet (SDS). Always perform a risk assessment before starting any new procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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